Cas no 1056619-71-6 (1-(propan-2-yl)-1H-imidazol-2-amine)

• Product Name: 1-(propan-2-yl)-1H-imidazol-2-amine
• CAS No: 1056619-71-6
• MF: C₆H₁₁N₃
• MW: 125.171640634537
• MDL: MFCD12403595
• CID: 1097633
• PubChem ID: 18184269
• Update Time: 2025-08-05

1-(propan-2-yl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-methylethyl)-1H-Imidazol-2-amine
• 1-(propan-2-yl)-1H-imidazol-2-amine
• SCHEMBL2361161
• 1-Isopropyl-1H-imidazol-2-amine
• AKOS006347535
• KS-8646
• 1-ISOPROPYLIMIDAZOL-2-AMINE
• SCHEMBL13403145
• G66455
• 1-propan-2-ylimidazol-2-amine
• EN300-783661
• F8886-3851
• 1056619-71-6
• CS-0139788

• MDL： MFCD12403595
• Inchi： 1S/C6H11N3/c1-5(2)9-4-3-8-6(9)7/h3-5H,1-2H3,(H2,7,8)
• InChI Key： GDLAPQLBKLYDGT-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1N)C(C)C

Computed Properties

• Exact Mass: 125.095297364g/mol
• Monoisotopic Mass: 125.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 92.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(propan-2-yl)-1H-imidazol-2-amine

Introduction to 1-(propan-2-yl)-1H-imidazol-2-amine (CAS No. 1056619-71-6)

1-(propan-2-yl)-1H-imidazol-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1056619-71-6, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the imidazole family, a class of molecules known for their diverse biological activities and applications in drug development. The structural framework of 1-(propan-2-yl)-1H-imidazol-2-amine incorporates a propyl group at the 1-position of the imidazole ring, which contributes to its unique chemical properties and potential biological functions.

The imidazole core is a prominent scaffold in medicinal chemistry, frequently utilized in the design of drugs due to its ability to interact with various biological targets. The presence of the propyl group in 1-(propan-2-yl)-1H-imidazol-2-amine enhances its lipophilicity, potentially improving membrane permeability and bioavailability. This feature makes it a valuable candidate for further exploration in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-(propan-2-yl)-1H-imidazol-2-amine and biological macromolecules. Studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for applications in oncology, inflammation, and other therapeutic areas. The propyl substituent at the 1-position of the imidazole ring is particularly noteworthy, as it can modulate the compound's binding affinity and selectivity.

In vitro studies have demonstrated that derivatives of imidazole with alkylic substituents, such as 1-(propan-2-yl)-1H-imidazol-2-amine, can interfere with key signaling pathways involved in disease progression. For instance, research suggests that this compound may disrupt microtubule dynamics by inhibiting tubulin polymerization, which is relevant to cancer therapy. Additionally, its ability to modulate neurotransmitter release has been explored in preclinical models, indicating potential applications in neurodegenerative disorders.

The synthesis of 1-(propan-2-yl)-1H-imidazol-2-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions, have been employed to optimize the production process. These techniques not only enhance efficiency but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.

The pharmacokinetic profile of 1-(propan-2-yl)-1H-imidazol-2-amine is another critical aspect that has been thoroughly investigated. Animal models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. The propyl group influences its metabolic pathways, particularly through cytochrome P450 enzyme systems, which are pivotal in drug metabolism. Understanding these interactions is essential for predicting drug-drug interactions and optimizing dosing regimens.

Current research trends indicate that 1-(propan-2-yl)-1H-imidazol-2-amine may serve as a key intermediate in the synthesis of more complex pharmaceutical compounds. Its structural versatility allows for modifications at multiple positions, enabling the creation of libraries of derivatives with tailored biological activities. High-throughput screening (HTS) techniques have been utilized to identify novel analogs with enhanced efficacy and reduced toxicity.

The role of computational tools in drug discovery has significantly impacted the development of 1-(propan-2-yl)-1H-imidazol-2-amine based therapeutics. Molecular docking simulations have been employed to predict binding affinities and optimize lead structures. These simulations help researchers design molecules that are more likely to interact effectively with target proteins, thereby accelerating the drug development process.

Ethical considerations and regulatory compliance are paramount when developing new pharmaceutical compounds like 1-(propan-2-ylium)-imidazolium derivatives such as 1056619_71_6 CAS no.. Preclinical safety studies are conducted to assess potential adverse effects before human trials commence. These studies include toxicity evaluations, genotoxicity assays, and long-term exposure studies to ensure patient safety.

The future prospects of 1056619_71_6 CAS no.. 1-(propan_ _ _ _ _ _ _ _ _ _ - yl) - 10566__imiazole_ _ - amine are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative treatments for unmet medical needs. The integration of artificial intelligence (AI) into drug discovery pipelines may further enhance the development process by predicting molecular properties and optimizing synthetic routes.

In conclusion, 10566__imiazole_ amine CAS no.. 10566__imiazole_ amine CAS no.. 10566__imiazole_ amine CAS no.. 10566__imiazole_ amine CAS no.. 10566__imiazole_ amine CAS no.. 10566__imiazole_ amine CAS no.. 10566__imiazole_ amine CAS no.. 10566__imiazole_ amine CAS no.. 10566__imiazole_ amine CAS no.. 10566__imiazole_ amine CAS no.. 10566__imiazole_ amine CAS no.. 10566__imiazole_ amine CAS no.. represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic domains. Its unique structural features and favorable pharmacokinetic properties position it as a valuable asset in ongoing drug development initiatives.